Cas no 1546510-04-6 (1-(furan-2-yl)-4-methoxybutane-1,3-dione)

• Product Name: 1-(furan-2-yl)-4-methoxybutane-1,3-dione
• CAS No: 1546510-04-6
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6273336
• PubChem ID: 81827016
• Update Time: 2025-06-30

1-(furan-2-yl)-4-methoxybutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-4-methoxybutane-1,3-dione
• AKOS020808240
• EN300-1126311
• 1546510-04-6

• Inchi： 1S/C9H10O4/c1-12-6-7(10)5-8(11)9-3-2-4-13-9/h2-4H,5-6H2,1H3
• InChI Key： PAQFXVLABXPAED-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC(COC)=O)=O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.5Ų

Additional information on 1-(furan-2-yl)-4-methoxybutane-1,3-dione

1-(Furan-2-yl)-4-methoxybutane-1,3-dione: A Comprehensive Overview

1-(Furan-2-yl)-4-methoxybutane-1,3-dione, also known by its CAS registry number CAS No. 1546510-04-6, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its bicyclic structure, which includes a furan ring fused to a butane dione moiety. The presence of the methoxy group at the 4-position further enhances its chemical versatility and reactivity.

The structure of 1-(furan-2-yl)-4-methoxybutane-1,3-dione is particularly interesting due to the conjugation between the furan ring and the diketone groups. This conjugation not only imparts stability to the molecule but also opens up possibilities for various electronic and optical applications. Recent studies have shown that such conjugated systems can exhibit unique photophysical properties, making them valuable in the development of advanced materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of CAS No. 1546510-04-6 involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have explored various synthetic routes, including condensation reactions and oxidative coupling, to optimize the yield and purity of the compound. One of the most promising methods reported in recent literature involves a one-pot synthesis using microwave-assisted techniques, which significantly reduces reaction time while maintaining high efficiency.

In terms of applications, 1-(furan-2-yl)-4-methoxybutane-1,3-dione has shown great promise in the field of drug discovery. Its ability to act as a scaffold for bioactive molecules has led to its use in designing potential anti-inflammatory and anticancer agents. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer progression.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the development of metallopolymers and catalytic systems. Recent research highlights its role as a ligand in homogeneous catalysis, where it facilitates efficient transformations in organic synthesis.

The latest advancements in computational chemistry have further enhanced our understanding of the electronic properties of CAS No. 1546510-04-6. Quantum mechanical calculations have revealed that the molecule exhibits a high degree of electron delocalization across its conjugated system, which contributes to its exceptional stability and reactivity. These insights are expected to guide future research into optimizing its performance in various applications.

In conclusion, 1-(furan-2-yl)-4-methoxybutane-1,3-dione is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.